Cas no 1229622-03-0 (7-Methoxy-2,3,4,5-tetrahydro-1h-3-benzazepin-1-ol)

• Product name: 7-Methoxy-2,3,4,5-tetrahydro-1h-3-benzazepin-1-ol
• CAS No: 1229622-03-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD20669249
• CID: 2619818
• PubChem ID: 68626144

7-Methoxy-2,3,4,5-tetrahydro-1h-3-benzazepin-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2,3,4,5-tetrahydro-1h-3-benzazepin-1-ol
• 7-Methoxy-2,3,4,5-tetrahydro-1H-benzo[d]azepin-1-ol
• 1H-3-Benzazepin-1-ol, 2,3,4,5-tetrahydro-7-methoxy-
• SCHEMBL3394940
• 8-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-5-ol
• 1229622-03-0
• D92841
• AKOS023844433
• AS-68648
• 7-Methoxy-2,3,4,5-tetrahydro-1h-3-benzazepin-1-ol

• MDL： MFCD20669249
• Inchi： 1S/C11H15NO2/c1-14-9-2-3-10-8(6-9)4-5-12-7-11(10)13/h2-3,6,11-13H,4-5,7H2,1H3
• InChI Key： CJQZSNACIZWXEQ-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])N([H])C([H])([H])C([H])([H])C2C([H])=C(C([H])=C([H])C1=2)OC([H])([H])[H]

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines